ethyl 2-[(morpholin-4-ylacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• Molecular Formula: C18H26N2O4S
• Molecular Weight: 366.5 g/mol
• IUPAC Name: ethyl 2-[(2-morpholin-4-ylacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C18H26N2O4S/c1-2-24-18(22)16-13-6-4-3-5-7-14(13)25-17(16)19-15(21)12-20-8-10-23-11-9-20/h2-12H2,1H3,(H,19,21)
• InChI Key: UFBBDQBPUCZVLE-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CN3CCOCC3

Description

Ethyl 2-[(morpholin-4-ylacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate is a chemical compound that has been the subject of extensive research in recent years due to its potential applications in the field of medicine. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of ethyl 2-[(morpholin-4-ylacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate is not yet fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or by modulating the activity of certain receptors in the body.
Biochemical and Physiological Effects:
Ethyl 2-[(morpholin-4-ylacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate has been found to exhibit a range of biochemical and physiological effects. These include anti-inflammatory, analgesic, and antipyretic effects. The compound has also been found to exhibit activity against certain types of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 2-[(morpholin-4-ylacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate in lab experiments is its potential to exhibit a range of biochemical and physiological effects. This makes it a promising candidate for further study in the field of medicine. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not yet fully understood.

Future Directions

There are several future directions for research on ethyl 2-[(morpholin-4-ylacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate. These include further studies on the compound's mechanism of action, as well as its potential applications in the treatment of various diseases, including cancer. Additionally, future research could focus on developing more efficient synthesis methods for the compound, as well as exploring its potential as a drug delivery system.

Synthesis Methods

The synthesis of ethyl 2-[(morpholin-4-ylacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate involves several steps. The first step involves the reaction of morpholine with acetyl chloride to form morpholin-4-ylacetic acid. This is followed by the reaction of the acid with ethyl 2-bromo-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate to form the desired compound.

Scientific Research Applications

Ethyl 2-[(morpholin-4-ylacetyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate has been the subject of extensive scientific research due to its potential applications in the field of medicine. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further study.